Cas no 110143-09-4 (9H-Purin-6-amine,9-(2,3-dideoxy-3-fluoro-b-D-threo-pentofuranosyl)-)

9H-Purin-6-amine,9-(2,3-dideoxy-3-fluoro-b-D-threo-pentofuranosyl)- structure
110143-09-4 structure
Product Name:9H-Purin-6-amine,9-(2,3-dideoxy-3-fluoro-b-D-threo-pentofuranosyl)-
CAS No:110143-09-4
MF:C10H12FN5O2
MW:253.232984542847
CID:146138
PubChem ID:72190
Update Time:2025-04-19

9H-Purin-6-amine,9-(2,3-dideoxy-3-fluoro-b-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-(2,3-dideoxy-3-fluoro-b-D-threo-pentofuranosyl)-
    • [(2R,3R,5R)-5-(6-aminopurin-9-yl)-3-fluorooxolan-2-yl]methanol
    • 2',3'-dideoxy-2'-fluoroarabinofuranosyladenine
    • 2',3'-Dideoxy-2'-fluoro-ara-A
    • 2',3'-Dideoxy-2'-fluoro-beta-D-arabinofuranosyladenine
    • 2',3'-dideoxy-3'-fluoroadenosine
    • 2'-Fluoro-2',3'-dideoxyarabinosyl adenine
    • 9H-Purin-6-amine, 9-(2,3-dideoxy-3-fluoro-beta-D-threo-pentofuranosyl)-
    • Ddf-ara-A
    • 3'-F-ddA-B-D-threo
    • CS-0674929
    • DTXSID30149153
    • [(2R,3R,5R)-5-(6-Aminopurin-9-yl-3-Fluorooxolan-2-Yl]Methanol
    • 9-(3-Fluoro-2,3-dideoxy-.beta.-D-threo-pentofuranosyl)adenine
    • 2 inverted exclamation marka,3 inverted exclamation marka-Dideoxy-3 inverted exclamation marka-fluoroadenosine
    • HY-154038
    • 110143-09-4
    • [(2R,3R,5R)-5-(6-aminopurin-9-yl)-3-fluoro-tetrahydrofuran-2-yl]methanol
    • 3'-FddxyloA
    • Inchi: 1S/C10H12FN5O2/c11-5-1-7(18-6(5)2-17)16-4-15-8-9(12)13-3-14-10(8)16/h3-7,17H,1-2H2,(H2,12,13,14)/t5-,6-,7-/m1/s1
    • InChI Key: CTDUJDNZPPZTAV-FSDSQADBSA-N
    • SMILES: F[C@H]1[C@@H](CO)O[C@H](C1)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 253.09750280g/mol
  • Monoisotopic Mass: 253.09750280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 99.1Ų
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